Cas no 1994973-93-1 (3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide)
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide
- 1994973-93-1
- EN300-1453160
-
- Inchi: 1S/C10H12N2O2S/c1-3-12-15(13,14)10-5-8(2)4-9(6-10)7-11/h4-6,12H,3H2,1-2H3
- InChI Key: MUSNJAGXUMVIQW-UHFFFAOYSA-N
- SMILES: S(C1C=C(C#N)C=C(C)C=1)(NCC)(=O)=O
Computed Properties
- Exact Mass: 224.06194880g/mol
- Monoisotopic Mass: 224.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 78.3Ų
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1453160-0.05g |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 0.05g |
$792.0 | 2023-05-26 | ||
| Enamine | EN300-1453160-0.1g |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 0.1g |
$829.0 | 2023-05-26 | ||
| Enamine | EN300-1453160-0.25g |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 0.25g |
$867.0 | 2023-05-26 | ||
| Enamine | EN300-1453160-0.5g |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 0.5g |
$905.0 | 2023-05-26 | ||
| Enamine | EN300-1453160-1.0g |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 1g |
$943.0 | 2023-05-26 | ||
| Enamine | EN300-1453160-2.5g |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 2.5g |
$1848.0 | 2023-05-26 | ||
| Enamine | EN300-1453160-5.0g |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 5g |
$2732.0 | 2023-05-26 | ||
| Enamine | EN300-1453160-10.0g |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 10g |
$4052.0 | 2023-05-26 | ||
| Enamine | EN300-1453160-50mg |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1453160-100mg |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide |
1994973-93-1 | 100mg |
$804.0 | 2023-09-29 |
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide
Introduction to 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide (CAS No. 1994973-93-1)
3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1994973-93-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic applications. The structural features of 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide, including its cyano and methyl substituents, contribute to its unique chemical properties and potential biological functions.
The sulfonamide moiety in 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide is a key pharmacophore that interacts with biological targets, often leading to inhibitory effects on various enzymes and receptors. This makes the compound a valuable scaffold for drug discovery and development. In recent years, sulfonamides have been extensively studied for their roles in treating infections, inflammation, and even certain types of cancer. The presence of the cyano group enhances the compound's reactivity and binding affinity, making it a promising candidate for further investigation.
One of the most intriguing aspects of 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide is its potential application in the development of novel therapeutic agents. Researchers have been exploring its derivatives to identify more potent and selective inhibitors for various diseases. For instance, studies have shown that modifications of the sulfonamide group can significantly alter the biological activity of the compound, leading to improved efficacy and reduced side effects.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide and biological targets. These techniques have allowed scientists to predict the binding affinities and mechanisms of action of the compound, thereby accelerating the drug discovery process. Additionally, high-throughput screening methods have been employed to identify new derivatives with enhanced pharmacological properties.
The synthesis of 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The cyano group introduces a polar nature to the molecule, which can influence its solubility and metabolic stability. Optimizing synthetic pathways is crucial for producing sufficient quantities of the compound for preclinical and clinical studies.
In conclusion, 3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide (CAS No. 1994973-93-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, it is likely that new applications and derivatives of this compound will be discovered, contributing to the advancement of medicine and healthcare.
1994973-93-1 (3-cyano-N-ethyl-5-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)